N-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: N-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C13H15N3OS/c1-3-11(10-7-5-4-6-8-10)12-15-16-13(18-12)14-9(2)17/h4-8,11H,3H2,1-2H3,(H,14,16,17)
• InChI Key: MSRXJULKRYJNOK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C2=NN=C(S2)NC(=O)C
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

N-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]acetamide is a compound that falls under the category of thiadiazole derivatives. Thiadiazole derivatives are known for their wide range of therapeutic activities.

Chemical Reactions Analysis

Thiadiazole derivatives have been found to show significant therapeutic potential. They have a wide range of therapeutic activities like antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, and anti-leishmanial.

Mechanism of Action

The mechanism of action of thiadiazole derivatives is generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases. Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells.

Future Directions

Thiadiazole derivatives, including N-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]acetamide, have shown significant therapeutic potential and a wide range of therapeutic activities. Therefore, they could be considered as potential anticancer agents and could be the subject of future research in the field of medicinal chemistry.